3-benzyl-6-iodo-2-[2-(2-pyridinyl)vinyl]-4(3H)-quinazolinone

• IUPAC Name: 3-benzyl-6-iodo-2-[(E)-2-pyridin-2-ylethenyl]quinazolin-4-one
• InChI: InChI=1S/C22H16IN3O/c23-17-9-11-20-19(14-17)22(27)26(15-16-6-2-1-3-7-16)21(25-20)12-10-18-8-4-5-13-24-18/h1-14H,15H2/b12-10+
• InChI Key: RNBHEAOPGMNASH-ZRDIBKRKSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NC3=C(C2=O)C=C(C=C3)I)C=CC4=CC=CC=N4
• Isomeric SMILES: C1=CC=C(C=C1)CN2C(=NC3=C(C2=O)C=C(C=C3)I)/C=C/C4=CC=CC=N4
• Molecular Formula: C22H16IN3O
• Molecular Weight: 465.3 g/mol

Description

The compound “3-benzyl-6-iodo-2-[2-(2-pyridinyl)vinyl]-4(3H)-quinazolinone” is a complex organic molecule that contains several functional groups and structural features, including a benzyl group, an iodine atom, a vinyl group, a pyridinyl group, and a quinazolinone group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and structural features. The quinazolinone core would provide a rigid, planar structure, while the benzyl and pyridinyl groups would add additional rings to the structure.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The presence of the iodine atom might make it susceptible to halogen exchange reactions. The vinyl group could potentially participate in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the iodine atom might increase its molecular weight and potentially affect its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a pharmaceutical, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety measures. The specific safety and hazard information would depend on its physical and chemical properties.

Future Directions

Future research on this compound could involve further exploration of its synthesis, investigation of its physical and chemical properties, and potential applications in various fields such as pharmaceuticals or materials science.